Chromic cation

• CAS No.: 16065-83-1
• Molecular Formula: Cr+3
• Molecular Weight: 51.996 g/mol
• IUPAC Name: chromium(3+)
• InChI: InChI=1S/Cr/q+3
• InChI Key: BFGKITSFLPAWGI-UHFFFAOYSA-N
• SMILES: [Cr+3]
• melting_point: 1900 °C
• Key on ui other cas no.: 16065-83-1; 7440-47-3
• physical_description: Solid

Description

Chromium(3+) is a monoatomic trication and a chromium cation. It has a role as an environmental contaminant.
See also: Chromic Chloride (active moiety of);  Chromic Sulfate (active moiety of);  Chromium Picolinate (active moiety of) ... View More ...

Biological Activity

Chromic cation, specifically chromium in its +3 oxidation state (Cr³⁺), has garnered significant attention in biological research due to its diverse roles in biological systems, particularly its antimicrobial, antioxidant, and potential therapeutic properties. This article synthesizes findings from various studies to provide a comprehensive overview of the biological activities associated with this compound.

Chromium can exist in several oxidation states, with Cr³⁺ being the most stable and biologically relevant form. It forms complexes with various ligands, significantly influencing its biological activity. The coordination of chromium with organic ligands enhances its solubility and bioavailability, leading to improved interactions with biological macromolecules.

Table 1: Common Ligands and Their Chromium Complexes

Ligand Type	Example Complex	Biological Activity
Triazole	[Cr(triazole)₂]	Antifungal and antibacterial
Macrocyclic compounds	[Cr(C₃₂H₂₄N₈O₄)Cl]Cl₂	Antimicrobial
Organic reagents	[Cr(NTADBrP)]	Antibacterial

Antimicrobial Activity

Numerous studies have demonstrated the antimicrobial properties of chromium complexes. For instance, macrocyclic complexes of chromium have shown significant inhibitory effects against various bacterial strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentrations (MICs) of these complexes were comparable to standard antibiotics like Linezolid and Streptomycin, indicating their potential as antimicrobial agents.

Case Study: Antimicrobial Efficacy of Chromium Complexes

A study evaluated the antimicrobial activity of several chromium-centered macrocyclic complexes against common pathogens. The results indicated:

• Bacterial Strains Tested : Staphylococcus aureus, Bacillus cereus, Escherichia coli, Salmonella typhi
• Minimum Inhibitory Concentrations :
  • Staphylococcus aureus: 30 μg/ml
  • Salmonella typhi: 30 μg/ml
• Fungal Strains Tested : Candida albicans, Fusarium oxysporum
• Minimum Inhibitory Concentrations :
  • Fusarium oxysporum: 5.125 μg/ml

These findings support the hypothesis that chromium complexes can disrupt microbial cellular processes, including DNA synthesis and respiration, thereby inhibiting growth .

Antioxidant Activity

Chromium complexes also exhibit antioxidant properties. The DPPH (Diphenyl picrylhydrazyl) assay is commonly used to evaluate the free radical scavenging ability of these compounds. Studies have shown that the antioxidant activity of chromium complexes varies with concentration, demonstrating moderate to significant scavenging activity against free radicals.

Table 2: Antioxidant Activity of Chromium Complexes

Complex	Concentration Range (μg/ml)	% Scavenging Activity
[Cr(triazole)₂]	10-100	40-70%
[Cr(C₃₂H₂₄N₈O₄)Cl]Cl₂	5-50	30-60%

The enhanced biological activity of chromium complexes can be explained by several theories:

• Tweedie's Chelation Theory : This theory posits that chelation decreases the polarity of metal ions through partial charge sharing, which increases lipophilicity and facilitates cell membrane penetration.
• Overtone's Concept : This concept suggests that larger molecules exhibit greater antimicrobial activity due to their ability to penetrate microbial membranes more effectively.

Safety and Toxicity Considerations

While chromium is essential in trace amounts for human health—particularly in glucose metabolism—excessive exposure can lead to toxicity. Studies indicate that Cr³⁺ is less toxic than Cr⁶⁺, but caution is warranted when considering therapeutic applications.

Summary of Toxicity Data

• In vitro Studies : Indicate low cytotoxicity for many chromium complexes at therapeutic concentrations.
• In vivo Studies : Required for comprehensive safety profiling, particularly for long-term exposure.